N'-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-1-(2,5-dihydroxyphenyl)ethylideneamino]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H16N2O5S/c1-10(14-9-11(18)3-8-15(14)19)16-17-23(20,21)13-6-4-12(22-2)5-7-13/h3-9,17-19H,1-2H3/b16-10-
• InChI Key: QEAXSTYLMZFNAO-YBEGLDIGSA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=CC=C(C=C1)OC)C2=C(C=CC(=C2)O)O
• Isomeric SMILES: C/C(=N/NS(=O)(=O)C1=CC=C(C=C1)OC)/C2=C(C=CC(=C2)O)O
• Molecular Formula: C15H16N2O5S
• Molecular Weight: 336.4 g/mol

Description

N-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide, also known as DHPEMS, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DHPEMS is a sulfonohydrazide derivative, and its unique chemical structure makes it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of N'-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide is not fully understood, but studies suggest that it works by inhibiting the activity of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of various enzymes such as tyrosine kinase and topoisomerase, which are essential for cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. This compound has also been shown to have antioxidant properties and can scavenge free radicals, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against various types of cancer cells, making it a promising candidate for use in cancer research. However, one of the limitations of using this compound is its toxicity. This compound can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N'-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide in scientific research. One potential direction is the development of this compound-based drugs for the treatment of cancer. This compound has shown promising anti-cancer properties, and further studies are needed to determine its efficacy as a cancer treatment. Another potential direction is the use of this compound in the development of new diagnostic tools for cancer. This compound can bind to cancer cells with high affinity, making it a potential candidate for use in cancer imaging and diagnosis. Overall, this compound has significant potential for use in various scientific research fields, and further studies are needed to fully understand its properties and applications.

Synthesis Methods

The synthesis of N'-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide involves the reaction of 4-methoxybenzenesulfonyl hydrazide with 2,5-dihydroxybenzaldehyde. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the desired product is obtained. The resulting compound is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N'-[1-(2,5-dihydroxyphenyl)ethylidene]-4-methoxybenzenesulfonohydrazide has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells by inducing apoptosis.